(2s)-1,1-Diphenylpropane-1,2-diol
Overview
Description
(2S)-1,1-Diphenylpropane-1,2-diol, also known as 2S-diphenylpropane-1,2-diol, is a chiral diol compound used in various scientific and industrial applications. It is a colorless liquid with a sweet odor and is soluble in most organic solvents. The compound has a wide range of uses, including being used as a chiral auxillary in asymmetric synthesis and as a chiral ligand in catalysis. It also has potential applications in medicine, including being used as a drug target and as a chiral drug intermediate.
Scientific Research Applications
(2S)-1,1-Diphenylpropane-1,2-diol has a wide range of scientific research applications. It has been used as a chiral auxillary in asymmetric synthesis, as a chiral ligand in catalysis, and as a chiral drug intermediate. It has also been used in the synthesis of a variety of organic compounds, including polymers, pharmaceuticals, and agrochemicals. Additionally, it has been used as a chiral selector in the separation of enantiomers and as a catalyst in the synthesis of polymers.
Mechanism of Action
(2S)-1,1-Diphenylpropane-1,2-diol acts as a chiral auxillary in asymmetric synthesis and as a chiral ligand in catalysis. The compound is able to bind to the substrate in an enantioselective manner, allowing for the formation of a desired product. Additionally, the compound can act as a chiral selector in the separation of enantiomers.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2S)-1,1-diphenylpropane-1,2-diol are not well-understood. However, the compound has been shown to have a low acute toxicity in animals, suggesting that it is not likely to cause adverse effects in humans.
Advantages and Limitations for Lab Experiments
The main advantage of using (2S)-1,1-diphenylpropane-1,2-diol in lab experiments is that it is a relatively inexpensive and readily available compound. Additionally, the compound is relatively stable and can be stored for long periods of time without significant degradation. However, the compound is sensitive to light and air and should be stored in a dark, airtight container.
Future Directions
The potential applications of (2S)-1,1-diphenylpropane-1,2-diol are still being explored. Possible future directions for research include further investigation of the compound’s use as a chiral auxillary in asymmetric synthesis, its use as a chiral selector in the separation of enantiomers, and its use as a catalyst in the synthesis of polymers. Additionally, further research could be conducted to explore the compound’s potential applications in medicine, such as its use as a drug target and as a chiral drug intermediate.
Synthesis Methods
The synthesis of (2S)-1,1-diphenylpropane-1,2-diol is typically achieved through a two-step process. The first step involves the reaction of 1,1-diphenylpropane with a Grignard reagent, such as magnesium chloride, to form the corresponding 1,2-diol. The second step involves the oxidation of the diol with an oxidizing agent, such as hydrogen peroxide or sodium hypochlorite, to form the desired (2S)-1,1-diphenylpropane-1,2-diol.
properties
IUPAC Name |
(2S)-1,1-diphenylpropane-1,2-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O2/c1-12(16)15(17,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12,16-17H,1H3/t12-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQKXFLUAQLDHMO-LBPRGKRZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C1=CC=CC=C1)(C2=CC=CC=C2)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(C1=CC=CC=C1)(C2=CC=CC=C2)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90352989 | |
Record name | (2s)-1,1-diphenylpropane-1,2-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90352989 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2s)-1,1-Diphenylpropane-1,2-diol | |
CAS RN |
46755-94-6 | |
Record name | (2S)-1,1-Diphenyl-1,2-propanediol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=46755-94-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2s)-1,1-diphenylpropane-1,2-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90352989 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (S)-1,1-diphenyl-1,2-propanediol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.103.874 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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